Cas no 149769-80-2 (1H-Pyrrole-2-carboxylic acid, 5-methoxy-)

1H-Pyrrole-2-carboxylic acid, 5-methoxy- structure
149769-80-2 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 5-methoxy-
CAS No:149769-80-2
MF:C6H7NO3
MW:141.124681711197
CID:1322377
Update Time:2024-08-18

1H-Pyrrole-2-carboxylic acid, 5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylic acid, 5-methoxy-
    • Inchi: 1S/C6H7NO3/c1-10-5-3-2-4(7-5)6(8)9/h2-3,7H,1H3,(H,8,9)
    • InChI Key: KJHUFMKKWXOLSG-UHFFFAOYSA-N
    • SMILES: N1C(OC)=CC=C1C(O)=O

Computed Properties

  • Exact Mass: 141.04261

Experimental Properties

  • Density: 1.353±0.06 g/cm3(Predicted)
  • Boiling Point: 368.3±22.0 °C(Predicted)
  • PSA: 62.32
  • pka: 5.07±0.10(Predicted)

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